Cas no 1355226-55-9 (5-Methyl-6-methylsulfanyl-pyridine-3-carboxylic acid)

• Product Name: 5-Methyl-6-methylsulfanyl-pyridine-3-carboxylic acid
• CAS No: 1355226-55-9
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• MDL: MFCD21087240
• CID: 4764025
• Update Time: 2025-10-25

5-Methyl-6-methylsulfanyl-pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-6-methylsulfanyl-nicotinic acid
• 5-Methyl-6-(methylthio)nicotinic acid
• Z0137
• 5-methyl-6-methylsulfanylpyridine-3-carboxylic acid
• 5-Methyl-6-methylsulfanyl-pyridine-3-carboxylic acid

• MDL： MFCD21087240
• Inchi： 1S/C8H9NO2S/c1-5-3-6(8(10)11)4-9-7(5)12-2/h3-4H,1-2H3,(H,10,11)
• InChI Key： OHJARNLNPHKLKA-UHFFFAOYSA-N
• SMILES： S(C)C1C(C)=CC(C(=O)O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.6
• Topological Polar Surface Area: 75.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 346.7±42.0 °C at 760 mmHg
• Flash Point: 163.5±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Methyl-6-methylsulfanyl-pyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Methyl-6-methylsulfanyl-pyridine-3-carboxylic acid

5-Methyl-6-methylsulfanyl-pyridine-3-carboxylic Acid: A Comprehensive Overview

5-Methyl-6-methylsulfanyl-pyridine-3-carboxylic acid, also known by its CAS number 1355226-55-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and potential applications in drug development. The structure of this compound features a pyridine ring with specific substituents: a methyl group at position 5, a methylsulfanyl group at position 6, and a carboxylic acid group at position 3. These functional groups contribute to its unique chemical properties and biological interactions.

The synthesis of 5-Methyl-6-methylsulfanyl-pyridine-3-carboxylic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such innovations highlight the importance of continuous research in improving synthetic pathways for complex molecules like this one.

One of the most intriguing aspects of 5-Methyl-6-methylsulfanyl-pyridine-3-carboxylic acid is its pharmacological profile. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. In particular, its ability to inhibit key enzymes involved in inflammatory pathways has drawn attention from researchers in the pharmaceutical industry. Recent findings suggest that this compound could be effective in treating conditions such as arthritis and neurodegenerative diseases, where inflammation plays a central role.

In addition to its pharmacological applications, 5-Methyl-6-methylsulfanyl-pyridine-3-carboxylic acid has also been explored for its potential in agricultural chemistry. Its ability to act as a plant growth regulator has been investigated, with preliminary results indicating that it can enhance crop yield under certain conditions. This dual functionality underscores the versatility of this compound and highlights its potential for broader applications beyond traditional pharmaceutical uses.

The environmental impact of 5-Methyl-6-methylsulfanyl-pyridine-3-carboxylic acid is another area of growing interest. Researchers are currently evaluating its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems. Initial studies suggest that the compound is relatively non-toxic to aquatic organisms, which is a positive indicator for its safe application in agricultural settings. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, 5-Methyl-6-methylsulfanyl-pyridine-3-carboxylic acid, with its unique chemical structure and diverse functional groups, continues to be a focal point in scientific research. Its potential applications span across multiple disciplines, from drug discovery to agricultural chemistry. As new studies emerge, particularly those leveraging cutting-edge technologies like artificial intelligence for drug design, the understanding of this compound's properties and utilities is expected to expand further. This comprehensive overview underscores the importance of continued research into compounds like CAS 1355226-55-9 to unlock their full potential for benefiting society.